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Compound of Interest

4-(4-
Compound Name:
Bromophenyl)tetrahydropyran-4-ol

Cat. No.: B175024

Essential Safety and Handling Guide for 4-(4-
Bromophenyl)tetrahydropyran-4-ol

This document provides comprehensive safety protocols, personal protective equipment (PPE)
requirements, and operational guidelines for the handling and disposal of 4-(4-
Bromophenyl)tetrahydropyran-4-ol (CAS No. 165119-46-0). As a preferred source for
laboratory safety information, this guide is designed for researchers, scientists, and drug
development professionals to ensure safe and compliant laboratory operations.

Hazard Assessment: A Proactive Approach

A specific, comprehensive Safety Data Sheet (SDS) for 4-(4-Bromophenyl)tetrahydropyran-
4-ol is not readily available in public repositories. Therefore, a conservative risk assessment
based on its constituent chemical structures—a bromophenyl group and a tetrahydropyranol
ring—is essential for establishing safe handling procedures.[1]

» Halogenated Aromatic Moiety: The presence of a bromophenyl group places this compound
in the category of halogenated organic compounds.[2][3] Such compounds may present
toxicological risks, including skin and eye irritation, and require specific disposal protocols to
prevent environmental contamination.[4][5][6]
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» Tetrahydropyran (THP) Ring: The tetrahydropyran ring is a cyclic ether. While generally more
stable than other ethers like THF, cyclic ethers can potentially form explosive peroxides upon
prolonged exposure to air and light.[1]

» Alcohol Group (-ol): The tertiary alcohol functionality is a common feature in organic
molecules and does not typically pose unusual hazards on its own, but its presence
influences the overall polarity and reactivity of the molecule.

e Physical Form: The compound is listed as a solid, which necessitates precautions against
dust or aerosol generation during handling.[3]

Given these structural features, 4-(4-Bromophenyl)tetrahydropyran-4-ol should be handled
with the care afforded to potentially irritating and toxic halogenated organic substances.

Required Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to create a reliable barrier against potential
exposure through dermal contact, ocular exposure, and inhalation.[7] The following table
summarizes the minimum required PPE for handling this compound.
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Specifications and
PPE Category Item .
Rationale

Essential to protect eyes from
splashes or airborne particles
) ) of the compound. For larger
) Safety Goggles with Side - )
Eye/Face Protection —_ quantities or procedures with a
ields
high splash risk, a full-face
shield should be worn over

safety goggles.[1][4]

Provides a primary barrier
against skin contact. A
thickness of >0.11 mm is
recommended.[1] For

Hand Protection Nitrile Rubber Gloves prolonged handling or
immersion, double-gloving is a
prudent measure.[8] Always
inspect gloves for tears or

holes before use.

Protects skin and personal
clothing from contamination.[1]
] [9] For procedures involving
Body Protection Standard Laboratory Coat o N
significant quantities, a
chemically resistant apron over

the lab coat is advised.

Not generally required for
handling small quantities within
a certified chemical fume hood.
[1] However, a respirator (e.g.,
) ) ] N95 or a cartridge respirator
Respiratory Protection NIOSH-Approved Respirator )
for organic vapors) must be
used if there is a risk of
generating aerosols or dust, or
if working outside of a fume

hood.[1][10]
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Operational Protocol: A Step-by-Step Guide to
Safety

Adherence to a strict procedural workflow is critical for minimizing exposure and preventing
contamination. All handling of 4-(4-Bromophenyl)tetrahydropyran-4-ol, including weighing
and transfers, should be performed inside a properly functioning chemical fume hood.[4][8]

Donning PPE: Establishing the Barrier

The sequence of putting on PPE is designed to ensure complete and uncontaminated
coverage.

e Lab Coat: Put on your lab coat and ensure it is fully buttoned.
o Eye Protection: Don safety goggles or a face shield.

o Gloves: Put on the first pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of
the lab coat. If double-gloving, put on the second pair over the first.

Doffing PPE: Preventing Cross-Contamination

The removal of PPE must be done carefully to avoid contact with any contaminants on the
exterior of the equipment.

e Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair.
Peel them off by turning them inside out, without touching the external surface with bare skin.
Dispose of them in the designated halogenated waste container.

» Eye Protection: Remove goggles or face shield by handling the strap or earpieces.
o Lab Coat: Remove the lab coat by rolling it outwards and away from your body.

e Hand Hygiene: Wash hands thoroughly with soap and water after all PPE has been
removed.[1][8]

Visual Workflow: PPE Donning and Doffing
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Donning PPE Doffing PPE
[1 Don Lab CoaD—»(z Don Eye Protecti urD—»G Don Glove es Work Complete, 1. Remove Glo es)—»[z Remove Eye PrutectiorD—»G}. Remove Lab CoaD—»G. Wash Hands]

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for donning and doffing PPE.

Spill and Emergency Procedures

Spill: In the event of a small spill inside a chemical fume hood, absorb the material with an inert
absorbent (e.g., vermiculite or sand).[11] Collect the contaminated absorbent using non-
sparking tools and place it in a sealed, labeled container for halogenated waste.[11][12] For
larger spills, evacuate the area and contact your institution's environmental health and safety
(EHS) office immediately.[8]

Exposure:

» Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
copious amounts of water for at least 15 minutes.[11][13] Seek medical attention.

» Eye Contact: Flush eyes immediately with an eyewash station for at least 15 minutes,
holding the eyelids open.[4] Seek immediate medical attention.

Disposal Plan: Ensuring Compliance

Proper waste segregation is a critical aspect of laboratory safety and environmental
responsibility.

o Chemical Waste: All solid 4-(4-Bromophenyl)tetrahydropyran-4-ol and solutions
containing it must be disposed of in a designated "Halogenated Organic Waste" container.[4]
[9] Never dispose of halogenated compounds down the drain.[9]

o Contaminated Materials: All disposable items that have come into contact with the
compound, including gloves, absorbent pads, and weighing papers, must also be placed in
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the sealed halogenated waste container.[5]

By adhering to these rigorous PPE, handling, and disposal protocols, you build a self-validating
system of safety that protects yourself, your colleagues, and the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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